Cas no 1892825-07-8 (3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol
• CAS No: 1892825-07-8
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5824924
• PubChem ID: 115045526
• Update Time: 2025-06-12

3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol
• 1892825-07-8
• EN300-1947254
• 3-(aminomethyl)-3-[4-(trifluoromethyl)phenyl]cyclobutan-1-ol

• Inchi： 1S/C12H14F3NO/c13-12(14,15)9-3-1-8(2-4-9)11(7-16)5-10(17)6-11/h1-4,10,17H,5-7,16H2
• InChI Key： CSRWHJIGKLGGMR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CN)CC(C1)O)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol

Research Briefing on 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol (CAS: 1892825-07-8)

3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol (CAS: 1892825-07-8) is a cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a trifluoromethylphenyl group and an aminomethyl substituent on a cyclobutane ring, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

The synthesis of 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol involves a multi-step process that includes the formation of the cyclobutane ring followed by functionalization with the trifluoromethylphenyl and aminomethyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds.

In terms of biological activity, preliminary studies suggest that 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol interacts with specific neurotransmitter receptors in the CNS, including GABAergic and glutamatergic systems. These interactions are believed to underlie its potential anxiolytic and neuroprotective effects. Additionally, the compound has shown anti-inflammatory properties in vitro, possibly through the modulation of cytokine production and NF-κB signaling pathways. These findings position it as a promising candidate for the treatment of conditions such as anxiety disorders, neurodegenerative diseases, and chronic inflammation.

Recent in vivo studies have further elucidated the pharmacokinetic profile of 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol. The compound demonstrates favorable blood-brain barrier penetration and a reasonable half-life, which are critical attributes for CNS-targeted therapeutics. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Ongoing research is exploring structural modifications to enhance its efficacy and reduce potential side effects.

The therapeutic potential of 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol is also being investigated in the context of drug repurposing. Given its structural similarity to known pharmacophores, researchers are examining its applicability in other disease areas, such as pain management and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 3-(aminomethyl)-3-4-(trifluoromethyl)phenylcyclobutan-1-ol (CAS: 1892825-07-8) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse biological activities warrant further investigation to fully exploit its potential. Future research should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and advancing it through preclinical and clinical trials. The continued exploration of this compound may yield significant contributions to the field of medicinal chemistry and drug discovery.